benzo[b]thiophen-2-yl(2-chloro-6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)methanone

• IUPAC Name: 1-benzothiophen-2-yl-(2-chloro-6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)methanone
• InChI: InChI=1S/C16H12ClNOS2/c17-15-8-11-9-18(6-5-13(11)21-15)16(19)14-7-10-3-1-2-4-12(10)20-14/h1-4,7-8H,5-6,9H2
• InChI Key: RWJNCCLASQQWNT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=C1SC(=C2)Cl)C(=O)C3=CC4=CC=CC=C4S3
• Molecular Formula: C16H12ClNOS2
• Molecular Weight: 333.9 g/mol

Description

Benzo[b]thiophen-2-yl(2-chloro-6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)methanone is a useful research compound. Its molecular formula is C16H12ClNOS2 and its molecular weight is 333.85. The purity is usually 95%.
BenchChem offers high-quality benzo[b]thiophen-2-yl(2-chloro-6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)methanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about benzo[b]thiophen-2-yl(2-chloro-6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)methanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthetic Chemistry Applications

One notable application of benzo[b]thiophene derivatives is in synthetic chemistry, where they are used as building blocks for various chemical reactions. For example, a study by Pouzet et al. (1998) demonstrated the synthesis of (4-chlorophenyl)-(1-oxo-1λ4-benzo[b]thien-2-yl)methanone and explored its reactivity towards sulfur- and oxygen-containing nucleophiles (Pouzet, Erdelmeier, Dansette, & Mansuy, 1998). This research highlights the versatility of benzo[b]thiophene derivatives in facilitating nucleophilic addition reactions, which are pivotal in the development of new chemical entities.

Material Science Applications

In the realm of material science, benzo[b]thiophene derivatives find applications in the development of polymer solar cells. Zhou et al. (2013) reported a significant enhancement in the efficiency of polymer solar cells through the methanol treatment of thieno[3,4-b]-thiophene/benzodithiophene-based solar cells (Zhou et al., 2013). This study underscores the impact of benzo[b]thiophene derivatives on improving charge transport and reducing recombination in solar cells, leading to enhanced device performance.

Biological Studies

Benzo[b]thiophene derivatives also exhibit promising biological activities. Barbier et al. (2022) synthesized and evaluated benzo[b]thiophene acylhydrazones for antimicrobial activity against multidrug-resistant Staphylococcus aureus (Barbier et al., 2022). This research demonstrates the potential of benzo[b]thiophene-based compounds in addressing the pressing need for new antimicrobials capable of combating resistant bacterial strains.